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Compound of Interest

Compound Name: (RS)-AMPA hydrobromide

Cat. No.: B043376 Get Quote

Researchers and scientists working with (RS)-AMPA hydrobromide, a potent and selective

agonist for AMPA receptors, must adhere to strict safety protocols to ensure personal and

environmental protection. This guide provides essential, immediate safety and logistical

information, including detailed operational and disposal plans, to support the safe and effective

use of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure risk, a combination of personal protective equipment and engineering

controls is mandatory when handling (RS)-AMPA hydrobromide.
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Protection Type Specific Recommendations

Eye/Face Protection
Chemical safety goggles or a face shield should

be worn at all times.

Skin Protection

A standard laboratory coat, full-length pants,

and closed-toe shoes are required. Use

chemically resistant gloves (e.g., nitrile).

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved N95 respirator or

higher is recommended.

Engineering Controls

All handling of (RS)-AMPA hydrobromide

powder should be conducted in a certified

chemical fume hood to ensure adequate

ventilation. An eyewash station and safety

shower must be readily accessible.

Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing.

Eye Contact

Flush eyes with a gentle stream of water for at

least 15 minutes, holding the eyelids open. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1]
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Step-by-Step Handling and Storage Protocol
Adherence to a standardized procedure for handling and storage is crucial for maintaining the

integrity of the compound and the safety of laboratory personnel.

Preparation and Weighing:
Don appropriate PPE as outlined in the table above.

Perform all manipulations within a chemical fume hood.

Carefully weigh the desired amount of (RS)-AMPA hydrobromide powder. Avoid creating

dust.

For solubilization, it is soluble to 10 mM in water with gentle warming.

Storage:
Store (RS)-AMPA hydrobromide in a tightly sealed container.

Desiccate at +4°C for long-term storage.

Spillage and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.

Spillage Containment and Cleanup:
Evacuate the immediate area and ensure proper ventilation.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an inert absorbent material such as sand or vermiculite.

Carefully sweep or scoop up the absorbed material into a designated, labeled waste

container.

Clean the spill area with a suitable decontamination solution.
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Waste Disposal:
All waste materials, including contaminated PPE and absorbent materials, must be placed in

a clearly labeled, sealed container.

Dispose of the chemical waste in accordance with all applicable federal, state, and local

regulations. Do not dispose of it down the drain.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of (RS)-AMPA
hydrobromide, from initial preparation to final disposal.
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Safe Handling Workflow for (RS)-AMPA Hydrobromide
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Caption: A flowchart outlining the safe handling procedures for (RS)-AMPA hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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